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Get Quote

Chemical Identity and Key Properties

The table below summarizes the core identifying information and physical properties of Zhan Catalyst-1B.

Property Description / Value

IUPAC Name Dichloro(1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene)((5-

((dimethylamino)sulfonyl)-2-(1-methylethoxy-O)phenyl)methylene-C)ruthenium(II) [1]

Molecular
Formula

C₃₃H₄₃Cl₂N₃O₃RuS [2] [3]

Molecular
Weight

733.75 g·mol⁻¹ [1] [2] [3]

CAS Number 918870-76-5 [2] [3]

Appearance Green solid [1] / Powder [3]

Purity ≥95% [2]

Storage 4°C, stored under nitrogen [2]
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Solubility and Handling

The solubility profile of Zhan Catalyst-1B is a key feature that facilitates its use and recovery in laboratory

synthesis.

Aspect Details

Good
Solubility

Soluble in dichloromethane (DCM), dichloroethane, chloroform, and ether [1].

Poor
Solubility

Insoluble in methanol, ethanol, and other alcohols [1].

Handling &
Hazards

Handle with appropriate personal protective equipment (PPE) in a well-ventilated
area. Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin

irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory
irritation) [2].

Recyclability The catalyst can be recovered and recycled by simple precipitation or filtration,
leveraging its differential solubility (e.g., by adding a poor solvent like methanol to a

reaction mixture in DCM) [1].

Experimental Context and Immobilization

Beyond its basic properties, Zhan Catalyst-1B has been studied in heterogeneous catalytic systems. The

following diagram illustrates a general experimental workflow for its immobilization and use.
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Prepare Support Material

Dry Mesoporous Sieve
(e.g., MCM-41, SBA-15)

Prepare Toluene Solution
of Zhan Catalyst-1B

Mix Support and Solution
(30 min, Room Temperature)

Isolate and Dry Green Solid

Heterogeneous Catalyst
(3/MCM-41 or 3/SBA-15)

Use in Metathesis Reaction
(e.g., RCM, ROMP)

Filter to Recover Catalyst

Click to download full resolution via product page

This immobilization method, as described in a scientific study, allows the catalyst to be attached to a solid

support like mesoporous molecular sieves (MCM-41 or SBA-15) through a simple, linker-free procedure [4].

This creates a heterogeneous catalyst system that:
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Facilitates easy separation of the catalyst from the reaction products [4].

Enables catalyst reuse and minimizes ruthenium contamination in the final product. In some
reactions like the ring-closing metathesis (RCM) of 1,7-octadiene in cyclohexane, Ru leaching was as

low as 0.04% of the catalyst's original Ru content [4].
Maintains high activity and selectivity in various metathesis reactions [4].

Key Applications

Zhan Catalyst-1B is primarily used in advanced organic synthesis and materials science.

Chemical Synthesis & Pharmaceuticals: Its properties make it suitable for constructing complex
molecules, including macrocyclization via ring-closing metathesis (RCM), which is a valuable

transformation in drug discovery [1] [5].
Polymer Science: The catalyst is used in the metathesis degradation of polymers, such as the

preparation of low-molecular-weight nitrile butadiene rubber (NBR), to improve processability [6].
Research & Development: It is a tool for developing new catalytic processes and studying reaction

mechanisms [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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